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Compound of Interest

Compound Name: 2,4-Dimethylsulfolane

Cat. No.: B094816

This technical guide provides an in-depth overview of 2,4-Dimethylsulfolane, including its
chemical identity, physicochemical properties, synthesis, and key applications. The information
is tailored for researchers, scientists, and professionals in drug development and chemical
synthesis.

Chemical Identity and Structure

2,4-Dimethylsulfolane is an organosulfur compound belonging to the sulfolane family.[1] It is a
derivative of sulfolane, a five-membered ring containing a sulfonyl functional group, with two
methyl groups substituted at the 2 and 4 positions of the carbon ring.[1]

CAS Number: 1003-78-7[1][2][3][4][5]
e IUPAC Name: 2,4-dimethylthiolane 1,1-dioxide[1][2]

e Synonyms: Tetrahydro-2,4-dimethylthiophene 1,1-dioxide, 2,4-dimethylthiacyclopentane 1,1-
dioxide, 2,4-dimethyltetramethylene sulfone[4][5]

e Molecular Formula: CeH1202S[1][2][3][4]
e Canonical SMILES: CC1CC(S(=0)(=0)C1)C[2][6]

The presence of the methyl groups results in two stereocenters, leading to the existence of cis
and trans diastereomers, where the methyl groups are on the same or opposite sides of the
sulfolane ring, respectively.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b094816?utm_src=pdf-interest
https://www.benchchem.com/product/b094816?utm_src=pdf-body
https://www.benchchem.com/product/b094816?utm_src=pdf-body
https://www.benchchem.com/product/b094816
https://www.benchchem.com/product/b094816
https://www.benchchem.com/product/b094816
https://www.alfa-chemistry.com/2-4-dimethylsulfolane-cas-1003-78-7-item-289374.htm
https://www.echemi.com/products/pid_Seven5317-24-dimethylsulfolane.html
https://www.drugfuture.com/chemdata/2-4-Dimethylsulfolane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1693100.htm
https://www.benchchem.com/product/b094816
https://www.alfa-chemistry.com/2-4-dimethylsulfolane-cas-1003-78-7-item-289374.htm
https://www.drugfuture.com/chemdata/2-4-Dimethylsulfolane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1693100.htm
https://www.benchchem.com/product/b094816
https://www.alfa-chemistry.com/2-4-dimethylsulfolane-cas-1003-78-7-item-289374.htm
https://www.echemi.com/products/pid_Seven5317-24-dimethylsulfolane.html
https://www.drugfuture.com/chemdata/2-4-Dimethylsulfolane.html
https://www.alfa-chemistry.com/2-4-dimethylsulfolane-cas-1003-78-7-item-289374.htm
https://pubchemlite.lcsb.uni.lu/e/compound/70483
https://www.benchchem.com/product/b094816
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical and Spectroscopic Properties

2,4-Dimethylsulfolane is a polar aprotic solvent with high polarity and thermal stability, making

it an effective solvent for a wide range of polar and ionic compounds.[1] Its physical and

chemical properties are summarized in the tables below.

Table 1: Physical and Chemical Properties

Property

Molecular Weight

Value

148.23 g/mol

Source(s)

(1121031171

Physical Description

Colorless to yellow liquid

(11141071

Melting Point -3°C [1112][5]
- , 281 °C (with some
Boiling Point B [L]02]14105]
decomposition)
Density 1.136 g/mL at 25 °C [1112]5]

Refractive Index (n2°/D)

1.473

[1]141[5]

Flash Point

294 °F (145.6 °C)

[2]

Water Solubility

Limited miscibility

[4]

| Solubility | Miscible with lower aromatic hydrocarbons; partially miscible with naphthenes,

olefins, paraffins. |[4] |

Table 2: Computed Properties

Property Value Source(s)
Topological Polar Surface

ot 425 Az [21[7]
Area
Hydrogen Bond Acceptor

ydrog p 2 (3]
Count
XLogP3 1.0 [6]
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| Complexity | 188 [[3][7] |

Table 3: Spectroscopic Data Summary

Spectroscopy Type

'H and 3C NMR

Key Information and Data Source

13C NMR is expected to show distinct
signals for the methyl carbons, methine
carbons (C2, C4), and methylene carbons.
Carbons adjacent to the sulfonyl group
are significantly deshielded.[1]
Experimental spectra are available in
databases such as PubChem.[7]

Infrared (IR)

The spectrum shows characteristic strong
absorption bands for the symmetric and
asymmetric stretching vibrations of the S=O
bonds in the sulfone group. C-H stretching
vibrations are typically found in the 3000-2850
cm~1 region.[1] Experimental spectra are
available from sources like Wiley-VCH GmbH
and Sigma-Aldrich.[7]

Mass Spectrometry (GC-MS)

Mass spectrometry data is available through the

NIST Mass Spectrometry Data Center.[7]

| Raman Spectroscopy | Experimental Raman spectra are available in spectral databases.[7] |

Experimental Protocols & Synthesis

3.1. Synthesis via Catalytic Hydrogenation

The most common method for preparing 2,4-Dimethylsulfolane is through the catalytic

hydrogenation of its unsaturated precursor, 2,4-dimethyl-3-sulfolene.[1][4] This reaction

involves the addition of hydrogen across the double bond of the sulfolene ring.

Experimental Protocol: Catalytic Hydrogenation of 2,4-Dimethyl-3-sulfolene While a detailed,

contemporary experimental protocol is not readily available in the provided search results, the
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synthesis is referenced in a 1948 patent (US 2451298).[4] The general procedure would
involve the following steps:

e Reactant Preparation: A solution of 2,4-dimethyl-3-sulfolene is prepared in a suitable solvent
(e.g., an alcohol or hydrocarbon) and placed in a high-pressure reactor.

o Catalyst Addition: A hydrogenation catalyst, such as Palladium on carbon (Pd/C),
Platinum(IV) oxide (PtOz), or Raney Nickel, is added to the mixture.

o Hydrogenation: The reactor is sealed, purged with an inert gas, and then pressurized with
hydrogen gas (Hz). The reaction mixture is agitated (stirred or shaken) at a specific
temperature and pressure until the theoretical amount of hydrogen is consumed.

o Work-up and Purification: After the reaction is complete, the catalyst is removed by filtration.
The solvent is then removed under reduced pressure. The resulting crude 2,4-
Dimethylsulfolane is purified by vacuum distillation to yield the final product.[5]

Reactants & Catalyst

| 2,4-Dimethyl-3-sulfolene

Process Product

Vacuum Distillation | I 2,4-Dimethylsulfolane

Remove Catalyst

High-Pressure Reactor
(Hydrogenation)

A

Hydrogen Gas (Hz2) | Filtration

Catalyst (e.g., Pd/C)

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dimethylsulfolane via catalytic hydrogenation.
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Applications in Research and Industry

2,4-Dimethylsulfolane’s unique properties make it valuable in several industrial and research
applications.

4.1. Industrial Solvent in Gas Sweetening

Derivatives of sulfolane are key components in processes for removing acidic gases like H2S
and CO:z from natural gas streams, a process known as "gas sweetening".[1] One such
application is the Sulfinol process, which uses a mixture of a chemical solvent (an amine) and a
physical solvent (a sulfolane like 2,4-Dimethylsulfolane) to efficiently purify gas streams.[1]
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Caption: Simplified workflow of the Sulfinol process for natural gas sweetening.

4.2. High-Voltage Battery Electrolytes

Sulfones are noted for their high oxidative stability, a critical property for electrolytes in high-

energy-density lithium-ion batteries.[1] While the parent compound sulfolane has a high melting

point (28.6 °C), 2,4-Dimethylsulfolane has a much lower melting point of -3 °C.[1] This makes
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it a promising candidate for creating liquid electrolytes that can function over a wider
temperature range, especially for next-generation batteries.[1]

4.3. Other Applications
o Extraction Solvent: It is used in liquid-liquid and vapor-liquid extraction processes.[4][7]

o Chemical Intermediate: It serves as a raw material in organic synthesis for creating diverse
chemical compounds.[8]

o Gas Chromatography: It is utilized as a stationary liquid in gas chromatography for the
separation of complex mixtures like hydrocarbon isomers.[8]

Safety and Toxicology

2,4-Dimethylsulfolane is classified as toxic if swallowed.[3][7] Studies in mice have shown that
it can cause somnolence and convulsions at lethal doses.[7] While specific toxicology studies
on 2,4-Dimethylsulfolane are limited, research on the parent compound, sulfolane, has been
conducted by the National Toxicology Program (NTP) to investigate effects on the immune
system, development, and reproduction.[9][10] Users should handle this chemical with
appropriate safety protocols, including wearing personal protective equipment, and consult the
Safety Data Sheet (SDS) before use.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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